Cas no 41814-82-8 (Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide)

• Product Name: Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide
• CAS No: 41814-82-8
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 1029120
• PubChem ID: 71302008
• Update Time: 2025-05-20

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide
• 3aH-[1,2,4]triazolo[3,4-b][1,3]benzothiazole-3-carboxamide
• DB-013691
• 1,2,4-triazolo[3,4-b][1,3]benzothiazole-1-carboxamide
• [1,2,4]Triazolo[3,4-b][1,3]benzothiazole-1(9aH)-carboxamide
• DTXSID80744495
• 41814-82-8

• Inchi： 1S/C9H8N4OS/c10-8(14)13-9-12(5-11-13)6-3-1-2-4-7(6)15-9/h1-5,9H,(H2,10,14)
• InChI Key： HYQYGRLJAMAJJK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C=NN(C(N)=O)C12

Computed Properties

• Exact Mass: 220.04188206g/mol
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.8
• Refractive Index: 1.919

Additional information on Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide: A Comprehensive Overview

Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide (CAS No. 41814-82-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a fused bicyclic system comprising a benzo ring and a thiazolo-triazole moiety. The carboxamide functional group further enhances its versatility, making it a valuable molecule for various applications.

The benzo[4,5]thiazolo[2,3-c][1,2,4]triazole core of this compound is notable for its aromaticity and potential for hydrogen bonding due to the presence of nitrogen atoms in the heterocyclic rings. This structural arrangement not only contributes to its stability but also facilitates interactions with biological targets or other molecules in material applications. Recent studies have highlighted the importance of such fused heterocycles in drug design, particularly for targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising areas of research involving Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide is its potential as a lead compound in antitumor drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, studies have shown that the compound can effectively inhibit the activity of histone deacetylases (HDACs), which are overexpressed in many cancers and play a critical role in chromatin remodeling and gene expression regulation.

In addition to its therapeutic potential, Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide has also been explored for its applications in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

The synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole-1(9aH)-carboxamide involves a multi-step process that typically begins with the preparation of the thiazolo-triazole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels by optimizing reaction conditions and employing catalytic systems. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the fused heterocyclic system while minimizing side reactions.

Another area of active research is the exploration of Benzo[4,5]thiazolo[2,3-c][1], [benzothiazolotriazole carboxamide] derivatives with varying substituents on the benzo ring or triazole moiety. These modifications aim to enhance solubility properties or improve bioavailability for pharmaceutical applications. Computational studies using molecular docking and pharmacokinetic modeling have been instrumental in guiding these design efforts by predicting how structural changes might affect binding affinity and metabolic stability.

Furthermore, Benzo[4], [benzothiazolotriazole carboxamide] has shown promise as an advanced material for optoelectronic devices due to its strong fluorescence properties under UV light. This characteristic makes it a candidate for applications in sensors or light-emitting diodes (LEDs). Ongoing research is focused on understanding the photophysical properties of this compound and exploring ways to tune its emission wavelength through structural modifications.

In summary, Benzo[4], [benzothiazolotriazole carboxamide] (CAS No. 41814-82-8) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure provides a foundation for innovative solutions in drug discovery and materials science while ongoing research continues to uncover new potential uses for this intriguing molecule.